Cas no 78650-04-1 (4-4-(Dimethylamino)phenyl-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine)

• Product Name: 4-4-(Dimethylamino)phenyl-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine
• CAS No: 78650-04-1
• MF: C₁₇H₁₈N₆
• MW: 306.365022182465
• MDL: MFCD06599841
• CID: 4717018
• Update Time: 2025-11-02

4-4-(Dimethylamino)phenyl-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(dimethylamino)phenyl]-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• 4-[4-(Dimethylamino)phenyl]-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• 4-(4-(Dimethylamino)phenyl)-1,4-dihydrobenzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-amine
• STL482170
• STK210609
• R9187
• A3932/0167377
• 4-[4-(dimethylamino)phenyl]-3,4-dihydro[1,3,5]tria
• 4-4-(Dimethylamino)phenyl-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine

• MDL： MFCD06599841
• Inchi： 1S/C17H18N6/c1-22(2)12-9-7-11(8-10-12)15-20-16(18)21-17-19-13-5-3-4-6-14(13)23(15)17/h3-10,15H,1-2H3,(H3,18,19,20,21)
• InChI Key： VSDUZOLYIPLEJP-UHFFFAOYSA-N
• SMILES： N12C(=NC3C=CC=CC1=3)NC(N)=NC2C1C=CC(=CC=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 456
• Topological Polar Surface Area: 71.5

4-4-(Dimethylamino)phenyl-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine Security Information

• HazardClass：IRRITANT

Additional information on 4-4-(Dimethylamino)phenyl-1,4-dihydro1,3,5triazino1,2-abenzimidazol-2-amine

Comprehensive Overview of 4-4-(Dimethylamino)phenyl-1,4-dihydro-1,3,5-triazino[1,2-a]benzimidazol-2-amine (CAS No. 78650-04-1)

4-4-(Dimethylamino)phenyl-1,4-dihydro-1,3,5-triazino[1,2-a]benzimidazol-2-amine (CAS No. 78650-04-1) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique triazino-benzimidazole core, exhibits remarkable photophysical and electronic properties, making it a subject of extensive research. The presence of a dimethylamino group further enhances its versatility, allowing for applications in organic electronics, fluorescent probes, and potential therapeutic agents.

The molecular structure of 4-4-(Dimethylamino)phenyl-1,4-dihydro-1,3,5-triazino[1,2-a]benzimidazol-2-amine combines a benzimidazole moiety with a triazine ring, creating a conjugated system that is highly responsive to external stimuli such as light and pH changes. This responsiveness is particularly valuable in the development of smart materials and sensors, which are currently trending topics in nanotechnology and environmental monitoring. Researchers are increasingly exploring its potential in bioimaging and drug delivery systems, leveraging its fluorescence properties for real-time tracking and diagnostics.

In the context of medicinal chemistry, this compound has shown promise as a scaffold for designing novel kinase inhibitors and antimicrobial agents. Its ability to interact with biological targets stems from the benzimidazole and triazine functionalities, which are known to exhibit diverse pharmacological activities. Recent studies have highlighted its potential in addressing antibiotic resistance, a pressing global health concern. The compound's mechanism of action, particularly its interaction with bacterial enzymes, is a focal point of ongoing research.

The synthesis of 4-4-(Dimethylamino)phenyl-1,4-dihydro-1,3,5-triazino[1,2-a]benzimidazol-2-amine typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, addressing the growing demand for efficient and sustainable synthetic methods. These innovations align with the broader industry shift toward green chemistry, a topic that resonates with environmentally conscious stakeholders.

From a commercial perspective, the compound is available through specialized chemical suppliers, often in research-grade quantities. Its applications in optoelectronics and pharmaceutical intermediates have driven market interest, particularly in regions with robust R&D infrastructure. Analysts predict steady growth in demand, fueled by advancements in personalized medicine and renewable energy technologies, both of which are high-traffic search terms in scientific and industrial circles.

In summary, 4-4-(Dimethylamino)phenyl-1,4-dihydro-1,3,5-triazino[1,2-a]benzimidazol-2-amine (CAS No. 78650-04-1) represents a compelling case study in the intersection of chemistry, materials science, and biotechnology. Its multifaceted applications, coupled with its relevance to contemporary research themes, underscore its importance in modern scientific endeavors. As investigations continue, this compound is poised to play a pivotal role in addressing some of the most critical challenges in health and technology.